![molecular formula C8H10N2O B1279305 2-Amino-5-methylbenzamide CAS No. 40545-33-3](/img/structure/B1279305.png)
2-Amino-5-methylbenzamide
Overview
Description
2-Amino-5-methylbenzamide, commonly known as AMBA, is an organic compound that has been extensively studied due to its potential applications in the fields of medicine, biochemistry, and pharmacology. AMBA has been studied as a potential therapeutic agent with the potential to treat a variety of diseases, including cancer, diabetes, and neurological disorders. In addition, AMBA has been studied as a potential drug delivery system, due to its ability to target specific tissues and organs.
Scientific Research Applications
Thermal Stability Studies
Research has been conducted on the thermal stability of derivatives of 2-Amino-5-methylbenzamide, such as 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA). Using dynamic DSC curves, researchers determined the apparent thermodynamic data, such as activation energy and initial decomposition temperature, to predict thermal stability parameters like TMRad and SADT (Cong & Cheng, 2021).
Antitumor Activity
A novel series of 3-amidebenzamide derivatives, synthesized from 5-amino-2-methylbenzoic acid, have been studied for their antitumor activity. These compounds showed promising results against various cancer cell lines, including chronic myelogenous leukemia, indicating potential applications in cancer treatment (Li, 2014).
Pharmaceutical Applications
Compounds such as (+)-N-(3-aminopropyl)-N-[1-(5-benzyl-3-methyl-4-oxo-[1,2]thiazolo[5,4-d]pyrimidin-6-yl)-2-methylpropyl]-4-methylbenzamide (AZD4877), derived from this compound, have been identified as kinesin spindle protein (KSP) inhibitors. They show significant potential as anticancer agents due to their ability to arrest cells in mitosis, leading to cellular death (Theoclitou et al., 2011).
Antimicrobial Activity
A series of 2-aminobenzamide derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds showed promising activity against various bacterial and fungal strains, suggesting their potential use as antimicrobial agents (Mabkhot et al., 2014).
Synthesis and Characterization
Studies on the synthesis and characterization of compounds like Chloranthraniliprole, derived from this compound, highlight the compound's applicability in creating effective insecticides (Jian-hong, 2012).
Green Corrosion Inhibitor
2-Aminobenzene-1,3-dicarbonitriles derivatives, related to this compound, have been investigated as green corrosion inhibitors for metals like aluminum and mild steel. Their effectiveness in various acidic and alkaline environments has been demonstrated through electrochemical, thermodynamic, and surface analysis (Verma et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
2-amino-5-methylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,9H2,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLSGVPKOCZZLTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50438112 | |
Record name | 2-Amino-5-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50438112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40545-33-3 | |
Record name | 2-Amino-5-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50438112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-5-methylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the introduction of 2-Amino-5-methylbenzamide as a starting material contribute to the development of the novel thymidylate synthase (TS) inhibitor ADDF?
A1: The scientific paper describes the synthesis of a novel thymidylate synthase (TS) inhibitor called N-[4-[[(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-6- yl)methyl]amino]benzoyl]-L-glutamic acid, also referred to as "2-aza-2-desamino-5,8- dideazafolic acid" (ADDF) []. The synthesis starts with This compound, which undergoes a four-step sequence: diazotization, benzylic bromination, condensation with dimethyl N-(4-aminobenzoyl)-L-glutamate, and finally, ester hydrolysis, to yield ADDF. This suggests that This compound serves as a crucial building block, providing the core structure upon which subsequent modifications are performed to achieve the desired TS inhibitory activity.
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